Cas no 1353996-71-0 (2-[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol)

• Product Name: 2-[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol
• CAS No: 1353996-71-0
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 2156299
• Update Time: 2025-06-09

2-[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[((S)-1-benzyl-piperidin-3-yl)-methyl-amino]-ethanol
• (S)-2-((1-Benzylpiperidin-3-yl)(methyl)amino)ethanol
• AM95413
• 2-[((S)-1-benzylpiperidin-3-yl)methylamino]ethanol
• 2-[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol

• Inchi： 1S/C15H24N2O/c1-16(10-11-18)15-8-5-9-17(13-15)12-14-6-3-2-4-7-14/h2-4,6-7,15,18H,5,8-13H2,1H3/t15-/m0/s1
• InChI Key： NTKXQXSJYRKPCO-HNNXBMFYSA-N
• SMILES： OCCN(C)[C@@H]1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Topological Polar Surface Area: 26.7

Additional information on 2-[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol

Comprehensive Analysis of 2-[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol (CAS No. 1353996-71-0)

2-[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol (CAS No. 1353996-71-0) is a chiral piperidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its benzyl-piperidinyl and ethanolamine moieties, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for central nervous system (CNS) targeting molecules, owing to its ability to modulate neurotransmitter pathways.

The S-configuration of the piperidine ring in 2-[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol enhances its stereoselective interactions with biological targets, making it valuable for enantioselective synthesis. Recent studies highlight its utility in designing G-protein-coupled receptor (GPCR) ligands, particularly for receptors implicated in neurological disorders. Its methyl-amino-ethanol side chain further contributes to solubility and bioavailability, addressing key challenges in modern drug development.

In the context of trending topics, this compound aligns with the growing demand for precision medicine and personalized therapeutics. Searches for "chiral drug intermediates" and "piperidine-based bioactive molecules" have surged, reflecting industry interest in scaffolds like CAS 1353996-71-0. Additionally, its potential role in neuroprotective agents resonates with current research on neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, 2-[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol exemplifies advancements in asymmetric catalysis. Its preparation often involves stereocontrolled alkylation of piperidine precursors, followed by reductive amination—a process frequently optimized using computational tools like density functional theory (DFT). Such methodologies are pivotal for scalable production while maintaining enantiomeric purity.

Regulatory and safety profiles of CAS 1353996-71-0 are also critical discussion points. While not classified as hazardous, proper handling under Good Laboratory Practice (GLP) ensures stability. Analytical techniques such as HPLC-MS and chiral chromatography are employed to verify its purity, meeting stringent standards for preclinical studies.

Emerging applications extend to fluorescent probes and molecular imaging, where its structural flexibility allows conjugation with diagnostic tags. This versatility positions the compound at the intersection of theranostics—a field combining therapy and diagnostics—that dominates contemporary biomedical searches.

In summary, 2-[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol represents a multifaceted tool for researchers tackling neurological drug design and stereochemical challenges. Its relevance to cutting-edge topics like AI-driven molecular optimization and green chemistry ensures sustained scientific and commercial interest, solidifying its status as a key intermediate in 21st-century pharmaceutical innovation.